Cas no 27825-20-3 (methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate)
Methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate is a heterocyclic ester compound with applications in pharmaceutical and organic synthesis. Its pyrazine core structure makes it a valuable intermediate for constructing bioactive molecules, particularly in the development of antimicrobial and antitumor agents. The presence of both a ketone and ester functional group enhances its reactivity, allowing for versatile derivatization. This compound exhibits good solubility in common organic solvents, facilitating its use in multistep synthetic routes. Its stability under standard conditions ensures reliable handling and storage. Researchers value this compound for its role in producing high-purity derivatives with potential therapeutic relevance.
27825-20-3 structure
Product Name:methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate
CAS No:27825-20-3
MF:C6H6N2O3
MW:154.12344121933
MDL:MFCD03093338
CID:251428
PubChem ID:1514283
Update Time:2025-10-29
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxypyrazine-2-carboxylate
- 2-Pyrazinecarboxylicacid, 3,4-dihydro-3-oxo-, methyl ester
- Methyl 2-Hydroxy-3-Pyrazinecarboxylate
- methyl 2-oxo-1H-pyrazine-3-carboxylate
- 3-Oxo-3,4-dihydro-pyrazin-2-carbonsaeure-methylester
- 3-oxo-3,4-dihydro-pyrazine-2-carboxylic acid methyl ester
- methyl 3-oxo-3,4-dihydro-2-pyrazinecarboxylate
- methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate
- Pyrazinecarboxylicacid,3,4-dihydro-3-oxo-,methylester
- BCP22862
- AB13230
- GS-5803
- YVUBNSIFWJGXBQ-UHFFFAOYSA-N
- AM20070409
- methyl 3-hydroxy-2-pyrazinecaroxylate
- CS-W022832
- 3-Hydroxypyrazine-2-carboxylate
- SY020956
- MFCD03093338
- BCP9000910
- AKOS015851600
- DTXSID90363833
- J-522179
- AB7539
- methyl 3-hydroxy-2-pyrazinecarboxlate
- Q63396404
- AKOS005167156
- 27825-20-3
- EN300-108538
- Pyrazinecarboxylic acid, 3,4-dihydro-3-oxo-, methyl ester
- A5344
- FT-0657000
- Methyl 3-Hydroxy-2-pyrazinecarboxylate
- SCHEMBL871602
- Methyl 3-oxo-4H-pyrazine-2-carboxylate
- 2-Pyrazinecarboxylic acid, 3,4-dihydro-3-oxo-, methyl ester
- DB-014046
- BBL102845
- STL556653
-
- MDL： MFCD03093338
- Inchi： 1S/C6H6N2O3/c1-11-6(10)4-5(9)8-3-2-7-4/h2-3H,1H3,(H,8,9)
- InChI Key： YVUBNSIFWJGXBQ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(NC=CN=1)=O)=O
Computed Properties
- Exact Mass: 154.03800
- Monoisotopic Mass: 154.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.8A^2
- XLogP3: -0.4
Experimental Properties
- Density: 1.39
- Melting Point: 152-155°C
- Boiling Point: 417.9℃ at 760 mmHg
- Flash Point: 206.5°C
- Refractive Index: 1.58
- PSA: 72.31000
- LogP: -0.03120
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM112126-5g |
methyl 3-hydroxypyrazine-2-carboxylate |
27825-20-3 | 95%+ | 5g |
$89 | 2021-08-06 | |
| Chemenu | CM112126-10g |
methyl 3-hydroxypyrazine-2-carboxylate |
27825-20-3 | 95%+ | 10g |
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methyl 3-hydroxypyrazine-2-carboxylate |
27825-20-3 | 95%+ | 25g |
$255 | 2021-08-06 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M183385-25g |
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate |
27825-20-3 | 98% | 25g |
¥608.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M183385-10g |
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate |
27825-20-3 | 98% | 10g |
¥304.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M183385-1g |
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate |
27825-20-3 | 98% | 1g |
¥101.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M183385-5g |
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate |
27825-20-3 | 98% | 5g |
¥180.90 | 2023-09-01 | |
| Alichem | A099000246-10g |
Methyl 3-hydroxypyrazine-2-carboxylate |
27825-20-3 | 97% | 10g |
$189.82 | 2023-09-02 | |
| Alichem | A099000246-25g |
Methyl 3-hydroxypyrazine-2-carboxylate |
27825-20-3 | 97% | 25g |
$384.74 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 074570-1g |
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate |
27825-20-3 | 95+% | 1g |
779.0CNY | 2021-07-13 |
methyl 3-oxo-3,4-dihydropyrazine-2-carboxylate Related Literature
-
1. Methyl 3-(triphenylphosphoranylideneamino)pyrazine-2-carboxylate: synthesis, crystal structure and use in pteridin-4(3H)ones synthesisTomohiro Okawa,Shoji Eguchi,Akikazu Kakehi J. Chem. Soc. Perkin Trans. 1 1996 247
-
2. 406. Pteridine studies. Part VIII. The degradation of pteridine. Methylation of the hydroxypteridines and degradation of the productsAdrien Albert,D. J. Brown,H. C. S. Wood J. Chem. Soc. 1956 2066
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